2-azido-1,3-dibromo-5-chlorobenzene
Overview
Description
2-Azido-1,3-dibromo-5-chlorobenzene (2-ADCB) is an organic compound with a wide range of applications in scientific research. It is a versatile reagent used in organic synthesis and has been studied extensively for its biochemical and physiological effects. 2-ADCB is a brominated azo compound and is used in the synthesis of a variety of compounds, including biologically active molecules. In
Mechanism of Action
The mechanism of action of 2-azido-1,3-dibromo-5-chlorobenzene is not well understood. However, it is believed that it acts as a brominating agent, which means that it can add bromine atoms to other molecules. This process is known as bromination and is used in the synthesis of a variety of compounds, including biologically active molecules.
Biochemical and Physiological Effects
2-azido-1,3-dibromo-5-chlorobenzene has been studied extensively for its biochemical and physiological effects. It has been shown to have antifungal, antibacterial, and antiviral activity. It has also been shown to have an inhibitory effect on the growth of cancer cells. Additionally, 2-azido-1,3-dibromo-5-chlorobenzene has been shown to have antioxidant activity, which means that it can help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
2-azido-1,3-dibromo-5-chlorobenzene has several advantages for use in lab experiments. It is a relatively inexpensive reagent and is easy to synthesize. Additionally, it is a versatile reagent and can be used in a variety of applications. However, there are some limitations to its use. It is a hazardous material and should be handled with care. Additionally, it can be difficult to purify and can produce toxic byproducts.
Future Directions
There are several potential future directions for the use of 2-azido-1,3-dibromo-5-chlorobenzene. It could be used in the synthesis of new drugs and other biologically active molecules. Additionally, it could be used to develop new pesticides and other chemicals. It could also be used to study the biochemical and physiological effects of azo compounds. Finally, it could be used to develop new methods for the synthesis of organic compounds.
Synthesis Methods
2-azido-1,3-dibromo-5-chlorobenzene is synthesized by the reaction of 2-bromo-5-chlorobenzene with sodium azide in aqueous acetic acid. This reaction is known as the Sandmeyer reaction and is commonly used to produce azo compounds. The reaction is conducted in two steps. In the first step, 2-bromo-5-chlorobenzene is reacted with sodium azide to form 2-azido-1,3-dibromo-5-chlorobenzene. In the second step, the azo compound is isolated and purified.
Scientific Research Applications
2-azido-1,3-dibromo-5-chlorobenzene is used in a variety of scientific research applications. It is used in the synthesis of biologically active molecules, such as hormones, enzymes, and antibiotics. It is also used in the synthesis of pharmaceuticals, pesticides, and other chemicals. Additionally, 2-azido-1,3-dibromo-5-chlorobenzene is used as a reagent in organic synthesis and has been studied extensively for its biochemical and physiological effects.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-1,3-dibromo-5-chlorobenzene involves the bromination and chlorination of 1,3-dichlorobenzene followed by azidation of the resulting compound.", "Starting Materials": [ "1,3-dichlorobenzene", "bromine", "sodium bromide", "chlorine", "sodium azide", "acetic acid", "sulfuric acid", "water" ], "Reaction": [ "1. Bromination of 1,3-dichlorobenzene using bromine and sodium bromide in acetic acid to yield 2,4-dibromo-1,3-dichlorobenzene.", "2. Chlorination of 2,4-dibromo-1,3-dichlorobenzene using chlorine in the presence of sulfuric acid to yield 2,4-dibromo-1-chloro-3-chlorobenzene.", "3. Azidation of 2,4-dibromo-1-chloro-3-chlorobenzene using sodium azide in water to yield 2-azido-1,3-dibromo-5-chlorobenzene." ] } | |
CAS RN |
1701705-84-1 |
Product Name |
2-azido-1,3-dibromo-5-chlorobenzene |
Molecular Formula |
C6H2Br2ClN3 |
Molecular Weight |
311.4 |
Purity |
95 |
Origin of Product |
United States |
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